Cas no 939807-71-3 ({4-aminopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol)

• Product Name: {4-aminopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol
• CAS No: 939807-71-3
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 5271630
• Update Time: 2026-03-09

{4-aminopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-6-methanol, 4-amino-
• (4-Aminopyrrolo[2,1-f][1,2,4]triazin-6-yl)methanol
• {4-aminopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol

• Inchi： 1S/C7H8N4O/c8-7-6-1-5(3-12)2-11(6)10-4-9-7/h1-2,4,12H,3H2,(H2,8,9,10)
• InChI Key： WGFNZFJIZKAQRE-UHFFFAOYSA-N
• SMILES： N12C=C(CO)C=C1C(N)=NC=N2

Additional information on {4-aminopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol

Recent Advances in the Study of 939807-71-3 and {4-aminopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 939807-71-3 and the derivative {4-aminopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are part of a broader class of heterocyclic molecules that exhibit promising biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. This research briefing aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the role of 939807-71-3 as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in various cancers and inflammatory diseases. The structural uniqueness of 939807-71-3, characterized by its pyrrolo[2,1-f][1,2,4]triazine core, allows for the development of highly selective inhibitors targeting specific kinase isoforms. This selectivity is crucial for minimizing off-target effects and improving therapeutic efficacy.

One of the most notable derivatives of 939807-71-3 is {4-aminopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol, which has been investigated for its potential as a prodrug or active metabolite in kinase-targeted therapies. Recent in vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against a subset of tyrosine kinases, including those involved in tumor angiogenesis and metastasis. The presence of the aminopyrrolo moiety enhances the compound's binding affinity to the ATP-binding site of kinases, while the methanol group provides a handle for further chemical modifications to optimize pharmacokinetic properties.

The synthesis of {4-aminopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol has been refined in recent years to improve yield and scalability. A 2023 study published in the Journal of Medicinal Chemistry described a novel multi-step synthetic route that leverages palladium-catalyzed cross-coupling reactions to introduce the aminopyrrolo group with high regioselectivity. This advancement is expected to facilitate the large-scale production of the compound for preclinical and clinical studies.

In addition to its kinase inhibitory properties, {4-aminopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol has shown promise in combination therapies. A recent preclinical study demonstrated synergistic effects when the compound was co-administered with immune checkpoint inhibitors in murine models of melanoma. The combination therapy resulted in enhanced tumor regression and prolonged survival, suggesting that the compound may also modulate the tumor microenvironment to augment immune responses.

Despite these promising findings, challenges remain in the development of 939807-71-3 and its derivatives as therapeutic agents. Issues such as metabolic stability, oral bioavailability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Ongoing research is also exploring the use of these compounds in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders, where kinase dysregulation plays a pathogenic role.

In conclusion, the compounds 939807-71-3 and {4-aminopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol represent exciting avenues for drug discovery in the chemical biology and pharmaceutical fields. Their unique structural features and biological activities make them valuable tools for understanding kinase signaling and developing targeted therapies. Continued research and development efforts are expected to unlock their full therapeutic potential and address current limitations.